1-methyl-1H-benzo[d]imidazol-5-yl benzo[c][1,2,5]thiadiazole-5-carboxylate

• IUPAC Name: (1-methylbenzimidazol-5-yl) 2,1,3-benzothiadiazole-5-carboxylate
• InChI: InChI=1S/C15H10N4O2S/c1-19-8-16-13-7-10(3-5-14(13)19)21-15(20)9-2-4-11-12(6-9)18-22-17-11/h2-8H,1H3
• InChI Key: TXYZDMDAZRKPMS-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1C=CC(=C2)OC(=O)C3=CC4=NSN=C4C=C3
• Molecular Formula: C15H10N4O2S
• Molecular Weight: 310.3 g/mol
• CAS No.: 1351591-25-7

Description

1-methyl-1H-benzo[d]imidazol-5-yl benzo[c][1,2,5]thiadiazole-5-carboxylate is a useful research compound. Its molecular formula is C15H10N4O2S and its molecular weight is 310.33. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

1-methyl-1H-benzo[d]imidazol-5-yl benzo[c][1,2,5]thiadiazole-5-carboxylate and its derivatives have been synthesized for potential applications in medicinal chemistry, particularly as antiulcer agents. These compounds have been studied for their antisecretory and cytoprotective properties against ulcers, highlighting their potential therapeutic benefits (J. Starrett et al., 1989).

Antimicrobial and Antioxidant Properties

Research into derivatives of 1,3,4-thiadiazole and 1,3,4-oxadiazole has demonstrated their antioxidant properties, with some compounds showing promise as antimicrobial agents. This highlights the diverse pharmacological potential of these molecules, which could be utilized in the development of new treatments for infections and oxidative stress-related conditions (Akram S. Al-Haidari & E. Al-Tamimi, 2021).

Anti-tuberculosis Activity

A series of imidazo[2,1-b][1,3,4]thiadiazole-benzimidazole derivatives were synthesized and evaluated for their anti-tuberculosis activity. Several compounds demonstrated potent activity against Mycobacterium tuberculosis H37Rv strain, suggesting their potential use in anti-tuberculosis therapy (J. Ramprasad et al., 2015).

Antiviral Agents

Benzo[d]imidazole-based heterocycles have been developed as broad-spectrum antiviral agents. These compounds were evaluated for their efficacy against various viral infections, including HIV-1, HCV, SSPE, and H1N1, displaying very promising results. This research underscores the potential of benzo[d]imidazole derivatives in addressing global viral health challenges (Taha M. A. Eldebss et al., 2015).

Green Chemistry Approaches

An efficient and environmentally friendly synthesis of imidazothiadiazoles using microwave irradiation in PEG-400 and water has been reported. This method emphasizes the importance of green chemistry principles in the synthesis of pharmacologically relevant compounds, reducing the environmental impact of chemical manufacturing (Devendra S. Wagare et al., 2019).

Mechanism of Action

Target of Action

It is known that imidazole-containing compounds, such as this one, have a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Mode of Action

Imidazole derivatives are known to interact with various biological targets due to their broad range of chemical and biological properties .

Biochemical Pathways

Imidazole derivatives are known to interact with various biochemical pathways due to their broad range of biological activities .

Pharmacokinetics

Imidazole is known to be highly soluble in water and other polar solvents , which could potentially impact its bioavailability.

Result of Action

Imidazole derivatives are known to have a broad range of biological activities , suggesting that they could have multiple molecular and cellular effects.

Action Environment

It is known that the rotation barrier of certain compounds can be reduced by functional groups , which could potentially influence the action of this compound.